![molecular formula C18H25NO3 B5563278 (3R*,4R*)-3-cyclopropyl-1-[(2-ethoxyphenyl)acetyl]-4-methyl-3-pyrrolidinol](/img/structure/B5563278.png)
(3R*,4R*)-3-cyclopropyl-1-[(2-ethoxyphenyl)acetyl]-4-methyl-3-pyrrolidinol
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Description
(3R*,4R*)-3-cyclopropyl-1-[(2-ethoxyphenyl)acetyl]-4-methyl-3-pyrrolidinol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a chiral molecule, meaning it exists in two mirror-image forms that have different biological activities.
Scientific Research Applications
Receptor Agonism and Modulation
Nicotinic Acetylcholine Receptor Partial Agonists
Compounds similar to "(3R*,4R*)-3-cyclopropyl-1-[(2-ethoxyphenyl)acetyl]-4-methyl-3-pyrrolidinol" have been synthesized and evaluated as potent and highly selective α4β2-nicotinic acetylcholine receptor (nAChR) full or partial agonists. These compounds show promise in preclinical models for their potential use as antidepressants due to their receptor selectivity and favorable pharmacokinetic profiles indicating brain penetration and metabolic stability (Onajole et al., 2016).
Muscarinic Acetylcholine Receptor Modulators
Another research avenue explores the allosteric modulation of muscarinic acetylcholine receptors (mAChRs), with specific compounds demonstrating the ability to selectively potentiate the actions of acetylcholine, suggesting a novel mechanism for therapeutic intervention in diseases modulated by mAChR activity (Valant et al., 2012).
Synthetic Chemistry and Heterocyclic Compound Development
Cyclopropane Synthesis
Research into the synthesis of cis-disubstituted cyclopropanes via asymmetric catalytic cyclopropenation provides a foundation for the development of cyclopropyl-dehydroamino acids and dictyopterene C′, showcasing the utility of cyclopropyl groups in synthetic chemistry for the creation of novel organic molecules (Imogaı̈ et al., 1998).
Pyrrolidine and Tetrahydroquinoline Derivatives
The Lewis acid catalyzed reaction of arylvinylidenecyclopropanes with ethyl (arylimino)acetates has been developed as a facile synthetic protocol for creating a variety of pyrrolidine and 1,2,3,4-tetrahydroquinoline derivatives, highlighting the versatility of cyclopropyl-containing precursors in heterocyclic chemistry (Lu & Shi, 2007).
properties
IUPAC Name |
1-[(3R,4R)-3-cyclopropyl-3-hydroxy-4-methylpyrrolidin-1-yl]-2-(2-ethoxyphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO3/c1-3-22-16-7-5-4-6-14(16)10-17(20)19-11-13(2)18(21,12-19)15-8-9-15/h4-7,13,15,21H,3,8-12H2,1-2H3/t13-,18+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYKNPMNFDVDHBB-ACJLOTCBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CC(=O)N2CC(C(C2)(C3CC3)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=CC=C1CC(=O)N2C[C@H]([C@@](C2)(C3CC3)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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